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Compound of Interest

Compound Name: Rosiglitazone-d4

Cat. No.: B15137921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of

Rosiglitazone-d4 in various common laboratory solvents. The data presented is essential for

the accurate preparation of stock solutions and experimental media in preclinical and clinical

research settings. As the deuterated form of Rosiglitazone, Rosiglitazone-d4 is expected to

exhibit nearly identical solubility characteristics to its non-deuterated counterpart. The following

data, gathered from various chemical suppliers, pertains to Rosiglitazone and serves as a

robust proxy for Rosiglitazone-d4.

Quantitative Solubility Data
The solubility of Rosiglitazone has been determined in a range of organic solvents and

aqueous solutions. The data is summarized in the tables below for easy comparison.

Table 1: Solubility in Organic Solvents
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO (Dimethyl

Sulfoxide)
34 - 175 95.1 - 489.6

Ultrasonic assistance

may be required for

higher concentrations.

Ethanol 1 - 2 2.8 - 5.6

Heating to 60°C and

sonication may be

necessary to achieve

higher solubility.

Dimethylformamide

(DMF)
10 - 25 28.0 - 69.9

No special conditions

reported.

Methanol 1 2.8

Stock solutions in

methanol (1 mg/mL)

have been shown to

be stable.[1]

Table 2: Solubility in Aqueous Solutions
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Solvent System Solubility (mg/mL)
Molar Equivalent
(mM)

Preparation Notes

Water < 0.1 < 0.28

Considered insoluble

or very sparingly

soluble.[2][3]

1:3 DMSO:PBS (pH

7.2)
~ 0.5 ~ 1.4

The compound should

first be dissolved in

DMSO.[4]

1:1 DMF:PBS (pH 7.2) ~ 0.5 ~ 1.4

The compound should

first be dissolved in

DMF.

0.5% CMC-Na in

saline
10 28.0

Forms a suspended

solution; requires

sonication.[3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

≥ 5 ≥ 14.0
Results in a clear

solution.[3]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 5 ≥ 14.0
Results in a clear

solution.[3]

Experimental Protocols
The following sections detail standardized methodologies for determining solubility and

preparing stock solutions of Rosiglitazone-d4.

Protocol 1: Equilibrium Solubility Determination via
Shake-Flask Method
This protocol outlines the universally recognized shake-flask method for determining the

equilibrium solubility of a compound.
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Preparation of Solvent: Prepare the desired solvent or buffer system (e.g., water, PBS, etc.).

Ensure the pH is accurately adjusted and recorded.

Addition of Compound: Add an excess amount of Rosiglitazone-d4 to a clear glass vial

containing a known volume of the prepared solvent. The presence of undissolved solid is

crucial to ensure saturation.

Equilibration: Seal the vials and place them in a shaker incubator set to a constant

temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period to reach

equilibrium (typically 24-48 hours).

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. Alternatively, centrifuge the samples to pellet the undissolved compound.

Sampling: Carefully collect an aliquot of the supernatant, ensuring no solid particles are

transferred. Filtration through a 0.22 µm filter may be necessary.

Quantification: Analyze the concentration of Rosiglitazone-d4 in the collected supernatant

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Data Analysis: Calculate the solubility based on the measured concentration in the saturated

solution.

Protocol 2: Preparation of a Concentrated Stock
Solution in DMSO
This protocol details the steps for preparing a high-concentration stock solution of

Rosiglitazone-d4 in DMSO.

Weighing the Compound: Accurately weigh the desired amount of Rosiglitazone-d4 solid

using an analytical balance.

Solvent Addition: In a suitable vial, add the appropriate volume of high-purity, anhydrous

DMSO to the weighed compound to achieve the target concentration.
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Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. Gentle

warming may be applied if necessary, but care should be taken to avoid degradation.

Storage: Store the stock solution at -20°C in a tightly sealed vial to prevent moisture

absorption and degradation. For long-term storage, aliquoting into smaller volumes is

recommended to avoid repeated freeze-thaw cycles. Stock solutions in DMSO are generally

stable for several months when stored properly.

Visualizations
The following diagrams illustrate key concepts related to the experimental workflow and the

biological activity of Rosiglitazone.
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Solubility Determination Workflow
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Rosiglitazone-d4 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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